BENGHE Methodological & Application

Check Availability & Pricing

Application Note & Protocol: Mass Spectrometry
Analysis of C19-Ceramide Species

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C19-Ceramide

Cat. No.: B3026340

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides are a class of sphingolipids that play crucial roles as structural components of
cellular membranes and as bioactive molecules involved in a variety of cellular signaling
pathways, including apoptosis, cell cycle arrest, and insulin resistance.[1][2] The length of the
N-acyl chain is a key determinant of the biological function of ceramides.[3][4] C19-Ceramide,
an odd-chain ceramide, is of growing interest in biomedical research and drug development
due to its potential involvement in specific cellular processes and diseases. Accurate and
sensitive quantification of C19-Ceramide species is therefore essential for elucidating their
biological functions and for the development of novel therapeutic strategies.

This document provides detailed application notes and protocols for the analysis of C19-
Ceramide species using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a
highly sensitive and specific analytical technique.[1][5][6]

C19-Ceramide Signaling Pathways

Ceramides, including C19-Ceramide, are central hubs in sphingolipid metabolism and
signaling.[7] They can be generated through the de novo synthesis pathway, the hydrolysis of
sphingomyelin by sphingomyelinases (SMases), or the salvage pathway which recycles
sphingosine.[4][8][9] Once produced, ceramides can exert their effects by modulating the
activity of various downstream proteins, including protein kinases and phosphatases, leading to
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cellular responses such as apoptosis and cell cycle regulation.[2][10] The specific roles of C19-
Ceramide within these pathways are an active area of investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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